Cas no 1162257-08-0 (Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]-)

• Product Name: Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]-
• CAS No: 1162257-08-0
• MF: C₉H₁₀BF₃O₂
• MW: 217.980713367462
• CID: 6251372
• Update Time: 2025-11-02

Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]-
• (2-ethyl-5-(trifluoromethyl)phenyl)boronic acid

• Inchi： 1S/C9H10BF3O2/c1-2-6-3-4-7(9(11,12)13)5-8(6)10(14)15/h3-5,14-15H,2H2,1H3
• InChI Key： YHBPFOZIKPNYEI-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(F)(F)F)=CC=C1CC)(O)O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 302.1±52.0 °C(Predicted)
• pka: 7.63±0.58(Predicted)

Additional information on Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]-

Comprehensive Guide to Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]- (CAS 1162257-08-0)

Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]- (CAS 1162257-08-0) is a specialized boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a 2-ethyl-5-(trifluoromethyl)phenyl group, makes it a valuable intermediate for developing novel bioactive molecules and advanced materials.

The growing demand for trifluoromethyl-substituted boronic acids in drug discovery is driven by their ability to enhance metabolic stability and bioavailability. Researchers are particularly interested in CAS 1162257-08-0 due to its potential applications in designing kinase inhibitors and anticancer agents. The trifluoromethyl group (CF₃) is a key pharmacophore in many FDA-approved drugs, making this compound a hot topic in medicinal chemistry discussions.

From a synthetic chemistry perspective, Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]- offers excellent reactivity in palladium-catalyzed coupling reactions. Its stability under various reaction conditions makes it preferable for constructing complex molecular architectures. Recent publications highlight its use in developing PET (Positron Emission Tomography) tracers and fluorescent probes for biomedical imaging, addressing current trends in diagnostic tool development.

The compound's physical properties include a typical boronic acid white to off-white crystalline appearance with good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF). Proper storage conditions (typically 2-8°C under inert atmosphere) are essential to maintain its stability, as arylboronic acids can be sensitive to protodeboronation under certain conditions.

Market analysis shows increasing interest in CAS 1162257-08-0 from both academic and industrial sectors. Pharmaceutical companies are exploring its potential in targeted drug delivery systems, while material scientists investigate its incorporation into organic electronic materials. The compound's structure-activity relationship (SAR) studies are particularly valuable for researchers working on personalized medicine approaches.

Quality control of Boronic acid, B-[2-ethyl-5-(trifluoromethyl)phenyl]- typically involves HPLC purity analysis and ¹¹B NMR spectroscopy. Advanced characterization techniques like X-ray crystallography help confirm its molecular structure, important for patent applications and regulatory submissions. The compound's synthetic versatility continues to make it a subject of numerous research papers and patent filings worldwide.

Environmental and safety considerations for this boronic acid derivative follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound's stability profile makes it suitable for international shipping, supporting global research collaborations.

Future research directions for CAS 1162257-08-0 include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The unique electronic properties imparted by the trifluoromethyl group may enable novel applications in catalysis and supramolecular chemistry. As synthetic methodologies advance, this compound is expected to play an increasingly important role in cutting-edge chemical research.